Cas no 915924-37-7 ((5-Methyl-1,3,4-oxadiazol-2-yl)methanol)

• Product Name: (5-Methyl-1,3,4-oxadiazol-2-yl)methanol
• CAS No: 915924-37-7
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• MDL: MFCD08059900
• CID: 1086419
• PubChem ID: 20201477
• Update Time: 2024-12-09

(5-Methyl-1,3,4-oxadiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-1,3,4-oxadiazol-2-yl)methanol
• (5-methyl-1,3,4-oxadiazol-2-yl)methanol(SALTDATA: FREE)
• 5-Methyl-1,3,4-oxadiazole-2-methanol (ACI)
• 5-Methyl[1,3,4]oxadiazole-2-methanol
• (5-Methyl-[1,3,4]oxadiazol-2-yl)-methanol
• EN300-64621
• 5-Methyl-1,3,4-oxadiazole-2-methanol
• DTXSID80603472
• DB-107690
• CS-0128619
• CHEMBRDG-BB 4012867
• AKOS008135354
• (5-Methyl-1,3,4-oxadiazol-2-yl)methanol, AldrichCPR
• LCLOUZXOEJVYFP-UHFFFAOYSA-N
• 915924-37-7
• SB39891
• MFCD08059900
• SCHEMBL9963209
• SY180103
• BS-12895
• Z431951972
• ALBB-029720
• F30282
• 1,3,4-oxadiazole-2-methanol, 5-methyl-

• MDL： MFCD08059900
• Inchi： 1S/C4H6N2O2/c1-3-5-6-4(2-7)8-3/h7H,2H2,1H3
• InChI Key： LCLOUZXOEJVYFP-UHFFFAOYSA-N
• SMILES： OCC1OC(C)=NN=1

Computed Properties

• Exact Mass: 114.04300
• Monoisotopic Mass: 114.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• PSA: 59.15000
• LogP: -0.12970